methyl N-(4-tert-butylbenzoyl)-N-2-pyridinyl-beta-alaninate

• IUPAC Name: methyl 3-[(4-tert-butylbenzoyl)-pyridin-2-ylamino]propanoate
• InChI: InChI=1S/C20H24N2O3/c1-20(2,3)16-10-8-15(9-11-16)19(24)22(14-12-18(23)25-4)17-7-5-6-13-21-17/h5-11,13H,12,14H2,1-4H3
• InChI Key: IIVATUUXZYTUDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N(CCC(=O)OC)C2=CC=CC=N2
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

This compound is part of a broader class of chemicals that have been explored for their potential in various applications, including medicinal chemistry. The specific introduction of this compound involves synthesizing derivatives that have shown biological activities, such as antilipidemic agents. The synthesis and analysis of such compounds are crucial for developing new therapeutic agents.

Synthesis Analysis

The synthesis involves multi-step chemical reactions, starting from specific precursors and through intermediates to achieve the final compound. For example, the enantiomers of related compounds have been prepared via separation by chromatography and by synthesis from optically active precursors, followed by specific reactions such as deamination (Ohno et al., 1999).

Molecular Structure Analysis

The molecular structure of related compounds has been determined through methods like X-ray crystallography, providing insights into their stereochemistry and molecular conformations. This analysis is essential for understanding the compound's interactions at the molecular level (Muller et al., 2003).

Chemical Reactions and Properties

The compound and its derivatives undergo various chemical reactions, contributing to their biological activity. For example, they can participate in reactions involving nucleophilic catalysts in peptide coupling, indicating their utility in synthesizing peptides (Shiina et al., 2008).